Cas no 554405-56-0 (2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

• Product Name: 2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• CAS No: 554405-56-0
• MF: C₁₈H₁₄ClNO₃
• MW: 327.761663913727
• CID: 3105139
• PubChem ID: 2392300
• Update Time: 2025-06-10

2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-phenyl)-4-ethoxymethylene-4H-isoquinoline-1,3-dione
• 2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• 978-414-4
• AB00716072-01
• (4E)-2-(3-chlorophenyl)-4-(ethoxymethylidene)isoquinoline-1,3-dione
• Z56891290
• 554405-56-0
• G35231
• EN300-02964

• Inchi： 1S/C18H14ClNO3/c1-2-23-11-16-14-8-3-4-9-15(14)17(21)20(18(16)22)13-7-5-6-12(19)10-13/h3-11H,2H2,1H3/b16-11+
• InChI Key： IKXRQCYRSYXSOF-LFIBNONCSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(/C(=C/OCC)/C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.0662210Da
• Monoisotopic Mass: 327.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones

Additional information on 2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione

Chemical Profile of 2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS No. 554405-56-0)

2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the tetrahydroisoquinoline class of molecules, which are well-known for their involvement in various pharmacological applications. The presence of a chlorophenyl substituent and an ethoxymethylidene functional group at specific positions in the molecule imparts distinct chemical properties that make it a subject of intense research interest.

The chemical structure of this compound can be described as a fused heterocyclic system consisting of a benzene ring substituted with a chlorine atom at the C-3 position, connected to a tetrahydroisoquinoline core through an amide linkage. The tetrahydroisoquinoline core itself is characterized by a six-membered aromatic ring system containing two nitrogen atoms and an ethoxymethylidene group at the C-4 position. This specific arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Molecular modeling studies have suggested that 2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione may exhibit binding affinity to certain enzyme and receptor targets relevant to neurological disorders. These predictions are particularly intriguing given the well-documented role of tetrahydroisoquinoline derivatives in modulating neurotransmitter systems.

In vitro studies have begun to explore the potential biological effects of this compound. Initial assays have indicated that it may possess inhibitory activity against specific enzymes involved in cell signaling pathways associated with inflammation and neurodegeneration. The chlorophenyl moiety is known to enhance lipophilicity, which could influence membrane permeability and thus bioavailability—a critical factor in drug design. Meanwhile, the ethoxymethylidene group introduces a site for possible hydrogen bonding interactions with biological targets, which could modulate binding affinity and selectivity.

The synthesis of this compound presents unique challenges due to its complex architecture. Multi-step organic synthesis involving cyclization reactions, functional group transformations, and regioselective modifications are typically required to construct the desired molecular framework. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline certain steps in the synthesis process. These methods not only improve efficiency but also enhance yield consistency—essential factors for scalability in pharmaceutical production.

From a regulatory perspective, compounds like 2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential to evaluate potential therapeutic benefits alongside any adverse effects. These studies provide critical data for determining whether further development is warranted and help identify optimal dosing regimens.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies enabling more efficient discovery and development of novel therapeutics. The study of tetrahydroisoquinoline derivatives remains particularly promising due to their diverse biological activities and structural versatility. Researchers are increasingly leveraging high-throughput screening (HTS) approaches combined with machine learning algorithms to identify promising candidates for further investigation. Such integrative strategies accelerate the process of identifying compounds with therapeutic potential while reducing time-to-market.

Future research directions may focus on optimizing the scaffold of 2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione through structural analoging to enhance its pharmacological profile. Modifications such as varying substituents on the benzene ring or altering the tetrahydroisoquinoline core could yield derivatives with improved potency or selectivity against specific disease targets. Additionally, exploring synthetic routes that minimize toxic byproducts or employ greener chemistry principles aligns with broader industry trends toward sustainable pharmaceutical development.

The integration of artificial intelligence (AI) into drug discovery has opened new avenues for predicting molecular properties and designing experiments more efficiently. AI-driven platforms can analyze vast datasets to identify patterns that human researchers might overlook when evaluating compounds like this one. By combining traditional experimental approaches with computational modeling powered by AI/ML tools, 2-(3-chlorophenyl)-4-(ethoxymethylidene)-1,2,3,4-tetrahydroisoquinoline-1,3-dione could be positioned at the forefront of next-generation drug development pipelines.